Cas no 2172428-79-2 (1-(1,1-dioxo-1lambda6-thian-4-yl)-3-methyl-1H-pyrazole-4-carboxamide)

• Product Name: 1-(1,1-dioxo-1lambda6-thian-4-yl)-3-methyl-1H-pyrazole-4-carboxamide
• CAS No: 2172428-79-2
• MF: C₁₀H₁₅N₃O₃S
• MW: 257.30940079689
• CID: 5865781
• PubChem ID: 165528014
• Update Time: 2025-05-23

1-(1,1-dioxo-1lambda6-thian-4-yl)-3-methyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(1,1-dioxo-1lambda6-thian-4-yl)-3-methyl-1H-pyrazole-4-carboxamide
• EN300-1461127
• 2172428-79-2

• Inchi： 1S/C10H15N3O3S/c1-7-9(10(11)14)6-13(12-7)8-2-4-17(15,16)5-3-8/h6,8H,2-5H2,1H3,(H2,11,14)
• InChI Key： HMAQOIMYUYTTJV-UHFFFAOYSA-N
• SMILES： S1(CCC(CC1)N1C=C(C(N)=O)C(C)=N1)(=O)=O

Computed Properties

• Exact Mass: 257.08341252g/mol
• Monoisotopic Mass: 257.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 103Ų

Additional information on 1-(1,1-dioxo-1lambda6-thian-4-yl)-3-methyl-1H-pyrazole-4-carboxamide

Compound CAS No. 2172428-79-2: 1-(1,1-Dioxo-1λ6-Thian-4-yl)-3-Methyl-1H-Pyrazole-4-Carboxamide

Introduction to the Compound

The compound CAS No. 2172428-79-2, also known as 1-(1,1-dioxo-1λ6-thian-4-yl)-3-methyl-1H-pyrazole-4-carboxamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. The molecule consists of a thiane ring (a sulfur-containing heterocycle) fused with a pyrazole ring, which is further substituted with a methyl group and a carboxamide functional group. These structural features contribute to its versatility and reactivity in different chemical environments.

Structural Analysis and Key Features

The molecular structure of CAS No. 2172428-79-2 is characterized by the presence of a thiane ring, which is a six-membered ring containing one sulfur atom and one oxygen atom. The thiane ring is in the dioxo form, meaning it has two oxygen atoms attached to the sulfur atom, forming a cyclic structure. This arrangement imparts unique electronic properties to the molecule, making it highly reactive in certain chemical reactions. The pyrazole ring, on the other hand, is a five-membered aromatic heterocycle containing two nitrogen atoms. The combination of these two rings creates a molecule with significant aromatic stability and potential for hydrogen bonding.

The methyl group attached to the pyrazole ring adds steric bulk, which can influence the molecule's solubility and bioavailability. Additionally, the carboxamide group at the 4-position of the pyrazole ring introduces polarity and enhances the molecule's ability to form hydrogen bonds, which is crucial for its interaction with biological targets. Recent studies have shown that this functional group plays a pivotal role in modulating the compound's pharmacokinetic properties.

Synthesis and Characterization

The synthesis of CAS No. 2172428-79-2 involves a multi-step process that typically begins with the preparation of the thiane ring precursor. This is followed by coupling reactions to introduce the pyrazole moiety and subsequent functionalization steps to install the methyl and carboxamide groups. Advanced characterization techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm the molecular structure and purity of this compound.

Recent advancements in synthetic chemistry have enabled more efficient routes for producing this compound, reducing production costs and improving yield rates. For instance, researchers have explored microwave-assisted synthesis and catalytic methods to streamline the reaction process. These innovations highlight the growing interest in this compound for large-scale applications.

Biological Activity and Applications

One of the most promising aspects of CAS No. 2172428-79-2 is its demonstrated biological activity across various assays. Studies have shown that this compound exhibits potent inhibitory effects against key enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory drug development. Additionally, research into its antifungal properties has revealed significant activity against pathogenic fungi, suggesting its utility in agricultural applications such as fungicides.

In recent years, there has been increasing interest in exploring this compound's role as a lead molecule for drug discovery programs targeting cancer therapies. Preclinical studies have indicated that it may inhibit tumor growth by modulating specific signaling pathways involved in cell proliferation and apoptosis. These findings underscore its potential as a novel therapeutic agent in oncology.

Moreover, CAS No. 2172428-79-2 has shown promise as an advanced material precursor for use in electronics and optoelectronics due to its unique electronic properties. Its ability to form stable coordination complexes with transition metals makes it an attractive candidate for applications in catalysis and materials science.

Safety Considerations and Regulatory Compliance

As with any chemical compound intended for commercial or therapeutic use, understanding the safety profile of CAS No. 217245800000000055555555555555556666666666666666777777777788888888999999999999993333333333333333-thiazolidine derivatives are critical for ensuring safe handling during synthesis and application.